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Compound of Interest

Compound Name: 2,6-Dibromo-3-hydroxypyridine

Cat. No.: B188541 Get Quote

An In-depth Technical Guide to the Stability and Storage of 2,6-Dibromo-3-pyridinol

For researchers, scientists, and professionals in drug development, ensuring the stability and

integrity of chemical compounds is paramount. This guide provides a comprehensive overview

of the stability profile and optimal storage conditions for 2,6-Dibromo-3-pyridinol (CAS RN:

6602-33-1), a versatile intermediate used in the synthesis of pharmaceuticals and

agrochemicals.[1]

Chemical and Physical Properties
Understanding the fundamental properties of 2,6-Dibromo-3-pyridinol is the first step in

establishing appropriate handling and storage protocols. The compound is a solid, appearing

as a white to light yellow powder or crystal.[2][3]
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Property Value Source

CAS Number 6602-33-1 [1][2][3][4]

Molecular Formula C₅H₃Br₂NO [2]

Molecular Weight 252.89 g/mol [2]

Appearance
White to Light yellow powder to

crystal
[2][3]

Melting Point 164.0 to 168.0 °C[2][3]; 166 °C [2][3]

Purity >97.0% (Titration) [1][2][3]

Synonyms 2,6-Dibromo-3-hydroxypyridine [1][2][3]

Solubility Soluble in Methanol [2]

Stability Profile
The stability of 2,6-Dibromo-3-pyridinol is influenced by environmental factors such as

temperature, light, and the presence of incompatible substances.

General Stability
Safety data for closely related compounds suggests that halogenated pyridinols are generally

stable under normal, recommended storage conditions.[5][6][7] However, specific stressors can

lead to degradation.

Conditions to Avoid
To maintain the compound's integrity, exposure to the following should be minimized:

Heat and Ignition Sources: Avoid high temperatures, sparks, and open flames.[6][8][9][10]

Incompatible Materials: Direct contact with strong oxidizing agents and strong acids should

be prevented.[5][6][8][9]

Sunlight: Storage away from direct sunlight is recommended, implying potential

photosensitivity.[8]
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Hazardous Decomposition Products
In the event of a fire or thermal decomposition, 2,6-Dibromo-3-pyridinol may break down into

hazardous substances.[5][6][11] These include:

Carbon monoxide (CO) and Carbon dioxide (CO₂)[5][6]

Nitrogen oxides (NOx)[5][6]

Hydrogen bromide (HBr) gas / Hydrogen halides[5][6][9][11]

Potential Degradation Pathway

Decomposition Products

2,6-Dibromo-3-pyridinol
(C₅H₃Br₂NO)

Stress Conditions
(e.g., Heat, Combustion)

subjected to

CO CO₂ NOx HBr

Click to download full resolution via product page

Caption: General decomposition of 2,6-Dibromo-3-pyridinol under stress.

Recommended Storage Conditions
Proper storage is critical for preserving the purity and stability of 2,6-Dibromo-3-pyridinol.

Recommendations vary slightly among suppliers, but a consistent theme of a controlled,

isolated environment emerges.
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Parameter Recommendation Source(s)

Temperature

Room Temperature

(Recommended in a cool

place, <15°C)

[2]

Keep refrigerated [5]

Cool, dry place [6][8][10]

Atmosphere Dry, well-ventilated area [5][6][8][10]

Container Tightly closed container [5][6][7][8][9][10][11][12]

Light
Store away from direct sunlight

(dark place)
[2][8]

Segregation

Store segregated from

incompatible chemicals (e.g.,

strong oxidizers)

[8]

Consolidated Recommendation: For optimal stability, 2,6-Dibromo-3-pyridinol should be stored

in a tightly sealed container in a refrigerated, dry, dark, and well-ventilated area. The storage

location should be separate from strong oxidizing agents and acids.

Experimental Protocol: Stability Testing
While specific stability studies for 2,6-Dibromo-3-pyridinol are not publicly available, a standard

protocol based on ICH guidelines can be established to assess its stability under various

conditions.

Objective
To evaluate the stability of 2,6-Dibromo-3-pyridinol under long-term and accelerated storage

conditions to determine its re-test period or shelf life.

Materials and Equipment
2,6-Dibromo-3-pyridinol (minimum of three batches)
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Container closure systems identical to those proposed for marketing

Calibrated stability chambers

Validated stability-indicating HPLC method (for assay and impurity profiling)

Karl Fischer titrator (for water content)

pH meter

Spectrophotometer

Experimental Procedure
1. Initial Analysis (Time Zero):

Perform a complete analysis on all batches, including appearance, assay, purity (by HPLC),

water content, and melting point.

2. Long-Term Stability Testing:

Storage Condition: 25 °C ± 2 °C / 60% RH ± 5% RH.

Testing Frequency: Every 3 months for the first year, every 6 months for the second year,

and annually thereafter.[13][14][15]

Duration: Continue for a period sufficient to cover the proposed re-test period (e.g., 24

months).[14]

3. Accelerated Stability Testing:

Storage Condition: 40 °C ± 2 °C / 75% RH ± 5% RH.

Testing Frequency: Minimum of three time points, including initial and final (e.g., 0, 3, and 6

months).[15]

Evaluation: If a "significant change" occurs, additional testing at an intermediate condition

(30 °C ± 2 °C / 65% RH ± 5% RH) should be conducted.[13][14][15] A significant change is
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typically defined as a 5% change in assay from its initial value or failure to meet any other

specification.

4. Stress Testing (Forced Degradation):

Expose the compound to heat (e.g., 60°C), light (ICH Q1B photostability testing), acid/base

hydrolysis (e.g., 0.1N HCl, 0.1N NaOH), and oxidation (e.g., 3% H₂O₂).

The goal is to generate a modest level of degradation (10-30%) to demonstrate the

specificity of the analytical method and identify potential degradation products.[13]

Data Evaluation
Analyze the data for trends over time. The stability profile is established by evaluating the

assay values, impurity levels, and physical characteristics at each time point. This information

is used to propose a re-test period, during which the compound is expected to remain within its

quality specifications under the defined storage conditions.
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Handling and Storage Workflow for 2,6-Dibromo-3-pyridinol

Receive Compound

Inspect Container
for Damage

Log into Inventory
(Date Received)

OK

Review Safety Data Sheet (SDS)
for Handling Precautions

Select Storage Location

Store in Tightly Sealed Container
in Designated Area:
- Cool / Refrigerated

- Dry & Well-Ventilated
- Dark (Away from Light)

- Segregated from Incompatibles

Click to download full resolution via product page

Caption: Decision workflow for proper handling and storage.
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Conclusion
2,6-Dibromo-3-pyridinol is a stable compound when handled and stored correctly. The key to

maintaining its long-term integrity lies in preventing exposure to heat, light, and incompatible

materials such as strong oxidizing agents. The recommended storage condition is in a tightly

sealed container within a cool (preferably refrigerated), dry, dark, and well-ventilated

environment. Adherence to these guidelines and the principles of formal stability testing will

ensure the compound's quality and reliability for research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-stability-testing-stability-testing-existing-active-substances-and-related-finished-products_en.pdf
https://www.benchchem.com/product/b188541#2-6-dibromo-3-pyridinol-stability-and-storage-conditions
https://www.benchchem.com/product/b188541#2-6-dibromo-3-pyridinol-stability-and-storage-conditions
https://www.benchchem.com/product/b188541#2-6-dibromo-3-pyridinol-stability-and-storage-conditions
https://www.benchchem.com/product/b188541#2-6-dibromo-3-pyridinol-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b188541?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

